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Compound of Interest

Compound Name: 2-Iodopropene

Cat. No.: B1618665 Get Quote

Safe Handling and Disposal of 2-Iodopropene
This document provides essential safety and logistical information for the handling and disposal

of 2-Iodopropene (also known as Isopropyl Iodide) in a laboratory setting. The following

procedures are designed to minimize risk and ensure the safety of researchers, scientists, and

drug development professionals.

Hazard Identification and Quantitative Data
2-Iodopropene is a flammable liquid and vapor that is harmful if swallowed and causes skin

and serious eye irritation.[1][2] It may also cause respiratory irritation.[1] The vapors are

heavier than air and can form explosive mixtures with air at elevated temperatures. It is also

sensitive to light.[3][4]
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Property Value Source(s)

Molecular Formula C3H7I [4]

Molecular Weight 169.99 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 88 - 90 °C (190 - 194 °F)

Melting Point -90 °C (-130 °F)

Flash Point 42 °C (107.6 °F) [3]

Density 1.703 g/cm³ at 25 °C (77 °F)

Toxicity (Oral) LD50 Oral - 1,100 mg/kg [1]

Toxicity (Inhalation)
LC50 Inhalation, rat: 320

gm/m³/30M
[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted for each specific use of 2-
Iodopropene to determine the appropriate PPE.[5] The following provides general guidance.

Eye and Face Protection:

Chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166 are mandatory.[3][4]

A full-face shield should be worn in addition to goggles when there is a significant risk of

splashing.[5]

Skin and Body Protection:

Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[3][4] No

single glove material provides universal protection, so the specific glove type should be

selected based on the task and breakthrough time. Always inspect gloves before use and

wash them before removal.[5][6]
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Lab Coat/Apron: A flame-retardant and anti-static lab coat or apron is recommended.[1]

Clothing: Wear long pants and closed-toe shoes.[7] Perforated shoes or sandals are not

permitted.[6]

Respiratory Protection:

Operations involving 2-Iodopropene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to keep airborne levels low.[3]

If engineering controls are insufficient or if irritation is experienced, a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate filter for organic

vapors (such as a Type A filter) should be used.[1][3][4]

Operational Plan: Step-by-Step Handling Procedure
3.1. Pre-Handling Checklist

Training: Confirm that all personnel involved have been trained on the hazards and safe

handling procedures for 2-Iodopropene.

Location: Ensure work will be performed in a designated area, such as a chemical fume

hood, with adequate ventilation.[3]

Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, fire extinguisher, and spill kit.[3][7]

PPE Availability: Confirm that all required PPE is available and in good condition.[6]

Waste Container: Prepare a designated, properly labeled hazardous waste container for 2-
Iodopropene waste.[7]

3.2. Handling Protocol

Don PPE: Put on all required personal protective equipment as outlined in Section 2.

Grounding: When transferring the chemical, ground and bond the container and receiving

equipment to prevent static discharge.
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Dispensing: Use only non-sparking tools for all operations. Dispense the required amount of

2-Iodopropene slowly and carefully to avoid splashing or aerosol generation.[8]

Container Sealing: Keep the container tightly closed when not in use.

Post-Handling: After use, wash hands and any exposed skin thoroughly with soap and water,

even if gloves were worn.[3][5] Do not eat, drink, or smoke in the work area.

3.3. Small Spill Response

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Ignition Sources: Immediately remove all sources of ignition (e.g., turn off hot plates,

equipment).[3]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: Wearing appropriate PPE, contain the spill by absorbing it with an inert

material such as vermiculite, sand, or earth.[3]

Collection: Use non-sparking tools to collect the absorbent material and place it into a

suitable, labeled container for hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the contaminated materials according to the disposal plan (Section 4).

Disposal Plan
All waste containing 2-Iodopropene must be treated as hazardous waste.

Waste Segregation:

Do not mix 2-Iodopropene waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

Collect liquid waste in a designated, leak-proof, and properly sealed container.
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Collect contaminated solids (e.g., absorbent materials, gloves, bench paper) in a separate,

sealed container.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name "2-
Iodopropene".[7] Include the approximate concentration and any other components.

Storage:

Store waste containers in a cool, dry, and well-ventilated secondary containment area,

away from sources of ignition and incompatible materials.[1][3]

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

Waste generators are responsible for ensuring complete and accurate waste classification

in accordance with local, state, and federal regulations.[3]
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Start

1. Pre-Handling
- Verify emergency equipment

- Prepare fume hood
- Obtain correct PPE

2. Don PPE
- Safety Goggles/Face Shield

- Resistant Gloves
- Flame-Retardant Lab Coat

3. Chemical Handling
- Work in fume hood
- Ground equipment

- Use non-sparking tools

Spill?

Spill Response
- Evacuate & Alert

- Remove ignition sources
- Absorb with inert material

Yes

4. Waste Collection
- Segregate liquid & solid waste
- Use labeled, sealed containers

No

5. Decontamination
- Clean work surfaces
- Doff PPE correctly

6. Waste Disposal
- Store waste in designated area

- Contact EHS for pickup

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Iodopropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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